Cas no 2172018-17-4 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidooxolane-3-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidooxolane-3-carboxylic acid
• CAS No: 2172018-17-4
• MF: C₂₄H₂₁N₃O₆S
• MW: 479.505044698715
• CID: 5777747
• PubChem ID: 165818498
• Update Time: 2025-10-15

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-5-amido]oxolane-3-carboxylic acid
• 2172018-17-4
• EN300-1560381
• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidooxolane-3-carboxylic acid

• Inchi： 1S/C24H21N3O6S/c28-21(26-19-12-32-10-18(19)22(29)30)20-9-25-23(34-20)27-24(31)33-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-9,17-19H,10-12H2,(H,26,28)(H,29,30)(H,25,27,31)
• InChI Key： IDSBLHWAUHFXCA-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(NC1COCC1C(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.11510657g/mol
• Monoisotopic Mass: 479.11510657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 155Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidooxolane-3-carboxylic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidooxolane-3-carboxylic acid (CAS No. 2172018-17-4)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidooxolane-3-carboxylic acid, identified by its CAS number 2172018-17-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its unique structural framework, which integrates multiple pharmacophoric elements designed to interact with biological targets in a highly specific manner. The presence of both thiazole and oxolane rings, coupled with an amino group substituted with a fluoren-9-ylmethoxycarbonyl moiety, positions this molecule as a promising candidate for further exploration in drug discovery and development.

The structural design of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidooxolane-3-carboxylic acid reflects a deep understanding of molecular interactions and pharmacokinetic principles. The thiazole core is well-documented for its biological activity, frequently appearing in natural products and pharmacologically active compounds due to its ability to modulate various enzymatic pathways and receptor binding sites. The oxolane ring introduces additional conformational flexibility, which can be exploited to optimize binding affinity and metabolic stability. Moreover, the fluoren-9-ylmethoxycarbonyl group serves as a protecting group for the amino function while simultaneously enhancing the solubility and electronic properties of the molecule, making it more amenable to further derivatization and functionalization.

In recent years, there has been growing interest in the development of novel heterocyclic compounds that exhibit dual or multi-target interactions. This approach is particularly relevant in the treatment of complex diseases where modulation of multiple pathways is required for therapeutic efficacy. The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidooxolane-3-carboxylic acid aligns with this trend, as its structural features suggest potential activity against targets involved in inflammation, cancer, and neurodegenerative disorders. Preliminary computational studies have indicated that the molecule may exhibit favorable binding profiles with enzymes such as kinases and proteases, which are often implicated in disease pathogenesis.

The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidooxolane-3-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful regioselective functionalization of the thiazole ring followed by the introduction of the oxolane moiety through cycloaddition reactions. The final step involves protecting group chemistry to render the amino function suitable for further derivatization without affecting other sensitive sites within the molecule. This level of synthetic complexity underscores the compound's potential as a building block for more elaborate drug candidates.

From a medicinal chemistry perspective, one of the most compelling features of 4-2-(\\({(9H-fluoren\\)-9\\)-ylmethyl\\)oxycarbonyl}\\)amino\\)-1\\),3\\)-thiazole\\)-5\\)-amidooxolane\\)-3\\)-carboxylic acid (CAS No. 2172018\\)-17\\)-4 is its versatility in molecular design. The presence of both polar and non-polar regions within its structure allows it to engage with a wide range of biological targets through different mechanisms. For instance, the electron-rich fluorenylmethoxycarbonyl group can participate in hydrophobic interactions or π-stacking events with aromatic residues in protein binding pockets, while the polar thiazole and oxolane rings can form hydrogen bonds or engage in electrostatic interactions with charged or polar residues.

Recent advances in biophysical techniques have enabled researchers to gain deeper insights into how small molecules interact with their biological targets at an atomic level. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and molecular dynamics simulations have been instrumental in elucidating the binding modes of 4-(2-(\\((9H-fluorene\\)-9-ylmethoxy carbonyl)amino)\\)-1,3-thiazole]-5-amidooxolane]-3-carboxylic acid (CAS No 21720181744). These studies have revealed that the compound adopts specific conformations upon binding that optimize its interactions with key residues in target proteins. Such detailed structural information is crucial for guiding further optimization efforts aimed at improving potency and selectivity.

The potential therapeutic applications of 4-(2-(\((9H-fluorene\)-9-ylmethoxy carbonyl)amino) -1 , 3 -thiazole] -5 - amidooxolane] - 3 - carboxylic acid (CAS No 21720181744 are broad-ranging , given its structural features . Initial preclinical studies have suggested that it may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokine pathways . Additionally , there is evidence to suggest that it may exhibit chemopreventive effects by modulating signaling pathways involved in cell proliferation and apoptosis . These findings are particularly exciting given the high unmet medical needs associated with chronic inflammatory diseases and cancer.

The development of novel drug candidates requires not only potent biological activity but also favorable pharmacokinetic properties . In this regard , 4-(2-(\((9H-fluorene\}-9-ylmethoxy carbonyl)amino) -1 , 3 -thiazole] -5 - amidooxolane] - 3 - carboxylic acid (CAS No . 21720181744 has shown promise . Preliminary pharmacokinetic studies indicate that it exhibits reasonable oral bioavailability , moderate metabolic stability , and clearance profiles consistent with once-daily dosing regimens . These attributes make it an attractive candidate for further clinical development if additional preclinical data support its safety profile.

The field of pharmaceutical chemistry continues to evolve rapidly , driven by advances in synthetic methodologies , computational biology , and high-throughput screening technologies . As such , compounds like 4-(2-(\((9H-fluorene\}-9-ylmethoxy carbonyl)amino) -1 , 3 -thiazole] -5 - amidooxolane] - 3 - carboxylic acid (CAS No . 21720181744 are poised to play an important role in future drug discovery efforts . By leveraging cutting-edge technologies and interdisciplinary approaches , researchers can accelerate the translation of promising candidates from bench to bedside . This underscores the importance of continued investment into fundamental research programs aimed at uncovering new molecular entities with therapeutic potential.